Ethyl 2-(2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)-4-methylthiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-[6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C23H20FN5O3S3/c1-4-32-22(31)20-13(3)26-23(35-20)27-17(30)11-33-18-10-9-16(28-29-18)19-12(2)25-21(34-19)14-5-7-15(24)8-6-14/h5-10H,4,11H2,1-3H3,(H,26,27,30)
• InChI Key: QUBMVWXULQPFNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CC=C(C=C4)F)C)C
• Molecular Formula: C23H20FN5O3S3
• Molecular Weight: 529.6 g/mol

Description

Ethyl 2-(2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)-4-methylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C23H20FN5O3S3 and its molecular weight is 529.62. The purity is usually 95%.
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Scientific Research Applications

Synthetic Utility and Chemical Reactivity Compounds structurally related to Ethyl 2-(2-((6-(2-(4-fluorophenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamido)-4-methylthiazole-5-carboxylate demonstrate significant synthetic versatility. For example, the preparation of heteroaromatic azido compounds and their further transformation into 1H-1,2,3-triazolo[1,5-a]thieno[3,2-d]pyrimidines showcases the potential of these compounds in constructing complex heterocyclic systems, which are foundational structures in many pharmaceuticals and agrochemicals (Westerlund, 1980). Similarly, the synthesis of novel thiophene-based bis-heterocyclic monoazo dyes reveals the application of related molecules in materials science, particularly in the development of dyes with specific absorption properties and solvatochromic behavior (Karcı, 2012).

Biological Activities and Pharmaceutical Applications These compounds have been explored for various biological activities. The design and synthesis of thiazole-aminopiperidine hybrid analogues, for instance, have led to the discovery of novel Mycobacterium tuberculosis GyrB inhibitors, highlighting the therapeutic potential of these molecules in addressing infectious diseases (Jeankumar et al., 2013). Another study demonstrated the use of a simple and rapid fluorescent probe based on a similar molecular structure for the colorimetric and ratiometric detection of biothiols in living cells, underscoring the importance of these compounds in diagnostic and analytical chemistry (Wang et al., 2017).

Antimicrobial and Antifungal Properties Research into the antimicrobial and antifungal properties of derivatives reveals their potential in creating new treatments for infections. For example, ethyl 2-amino-4-methylthiazole-5-carboxylate and its modifications have shown significant antimicrobial activities against various strains of bacteria and fungi, demonstrating the pharmaceutical applications of these molecules in developing new antimicrobial agents (Desai et al., 2019).

Insecticidal Properties Additionally, the synthesis and insecticidal assessment of certain heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, illustrate the utility of these compounds in agricultural applications, offering a potential avenue for the development of new, more effective insecticides (Fadda et al., 2017).